1,1-Bis(bromomethyl)-3,3-dimethoxycyclobutane

• Molecular Formula: C8H14Br2O2
• Molecular Weight: 302.00 g/mol
• IUPAC Name: 1,1-bis(bromomethyl)-3,3-dimethoxycyclobutane
• InChI: InChI=1S/C8H14Br2O2/c1-11-8(12-2)3-7(4-8,5-9)6-10/h3-6H2,1-2H3
• InChI Key: DZRGZETXDZOGDM-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC(C1)(CBr)CBr)OC

Description

1,1-Bis(bromomethyl)-3,3-dimethoxycyclobutane is a chemical compound characterized by the presence of two bromomethyl groups and two methoxy groups attached to a cyclobutane ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,1-Bis(bromomethyl)-3,3-dimethoxycyclobutane typically involves the reaction of cyclobutane derivatives with brominating agents. One common method includes the bromination of 3,3-dimethoxycyclobutane using N-bromosuccinimide (NBS) in the presence of a radical initiator such as benzoyl peroxide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired positions.

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination processes using similar reagents and conditions as described above. The process is optimized for high yield and purity, with careful control of reaction parameters to minimize by-products